Cas no 2219407-24-4 (2,4,4-trifluorocyclohexan-1-amine hydrochloride, Mixture of diastereomers)

• Product Name: 2,4,4-trifluorocyclohexan-1-amine hydrochloride, Mixture of diastereomers
• CAS No: 2219407-24-4
• MF: C₆H₁₁ClF₃N
• MW: 189.606451272964
• CID: 6385995
• PubChem ID: 137952212
• Update Time: 2025-08-02

2,4,4-trifluorocyclohexan-1-amine hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 2,4,4-trifluorocyclohexan-1-amine hydrochloride, Mixture of diastereomers
• Cyclohexanamine, 2,4,4-trifluoro-, hydrochloride (1:1)
• 2219407-24-4
• 2,4,4-trifluorocyclohexan-1-amine hydrochloride
• EN300-1706071

• Inchi： 1S/C6H10F3N.ClH/c7-4-3-6(8,9)2-1-5(4)10;/h4-5H,1-3,10H2;1H
• InChI Key： GIJYEWCLLKUANP-UHFFFAOYSA-N
• SMILES： FC1(CCC(N)C(F)C1)F.Cl

Computed Properties

• Exact Mass: 189.0532115g/mol
• Monoisotopic Mass: 189.0532115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2,4,4-trifluorocyclohexan-1-amine hydrochloride, Mixture of diastereomers

Recent Advances in the Study of 2,4,4-Trifluorocyclohexan-1-amine Hydrochloride (CAS: 2219407-24-4), Mixture of Diastereomers

The compound 2,4,4-trifluorocyclohexan-1-amine hydrochloride (CAS: 2219407-24-4), a mixture of diastereomers, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluorinated cyclohexane backbone, presents unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, stereochemical analysis, and potential biological activities, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

One of the key advancements in the synthesis of 2,4,4-trifluorocyclohexan-1-amine hydrochloride involves the optimization of diastereomeric separation techniques. Researchers have employed advanced chromatographic methods, such as chiral HPLC and supercritical fluid chromatography (SFC), to isolate and characterize the individual diastereomers. These efforts have revealed significant differences in the biological activity and pharmacokinetic profiles of the diastereomers, underscoring the importance of stereochemical purity in drug development.

In terms of biological applications, recent preclinical studies have explored the compound's potential as a modulator of GABA receptors, which are implicated in anxiety, epilepsy, and sleep disorders. Preliminary data suggest that one of the diastereomers exhibits a higher affinity for GABA_A receptors, leading to enhanced anxiolytic effects in animal models. Additionally, the trifluorinated moiety has been shown to improve metabolic stability, making the compound a viable candidate for further development as a CNS-active therapeutic agent.

Another area of interest is the compound's role in the treatment of metabolic diseases. Researchers have investigated its effects on lipid metabolism and insulin sensitivity in vitro and in vivo. Early findings indicate that 2,4,4-trifluorocyclohexan-1-amine hydrochloride may act as an agonist for peroxisome proliferator-activated receptors (PPARs), which play a critical role in glucose and lipid homeostasis. These findings open new avenues for the development of novel antidiabetic and anti-obesity drugs.

Despite these promising results, challenges remain in the clinical translation of 2,4,4-trifluorocyclohexan-1-amine hydrochloride. Issues such as diastereomer-specific toxicity, bioavailability, and formulation stability need to be addressed in future studies. Nevertheless, the compound's unique structural features and diverse biological activities position it as a valuable tool for both basic research and drug discovery efforts in the chemical biology and pharmaceutical sectors.

In conclusion, the recent research on 2,4,4-trifluorocyclohexan-1-amine hydrochloride (CAS: 2219407-24-4) highlights its potential as a multifaceted therapeutic agent. Continued exploration of its stereochemistry, mechanism of action, and pharmacological properties will be essential for unlocking its full clinical potential. This compound exemplifies the intersection of synthetic chemistry and biological research, offering exciting opportunities for innovation in drug development.